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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875 Get Quote

**Application Note and Protocol: High-Purity
6-Nitro-1-indanone via Recrystallization**

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-Nitro-1-indanone is a yellow crystalline solid with the chemical formula C9H7NO3.[1] It

serves as a key intermediate in various organic syntheses.[1] The purity of this compound is

critical for the success of subsequent reactions and for its application in research and

development. Recrystallization is a robust and widely used technique for the purification of

solid organic compounds.[2] This method relies on the principle that the solubility of a

compound in a solvent increases with temperature. By dissolving the impure solid in a suitable

hot solvent and allowing it to cool, the desired compound crystallizes out, leaving impurities

behind in the solution.[2] This application note provides a detailed protocol for the purification of

6-Nitro-1-indanone by recrystallization, ensuring high purity of the final product.

Physicochemical Properties and Solubility
A summary of the key properties of 6-Nitro-1-indanone is presented below. The selection of an

appropriate solvent is crucial for effective recrystallization. The ideal solvent should dissolve the

compound well at high temperatures but poorly at low temperatures. Based on available data,

ethanol is a suitable solvent for this purpose.[1][3]
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Property Data Reference

Molecular Formula C9H7NO3 [4][5]

Molecular Weight 177.16 g/mol [6]

Appearance Yellow crystal or powder [1]

Melting Point 169-170°C [1]

Solubility (Qualitative)

Soluble in ethanol,

dimethylformamide, and

dichloromethane.

[1]

Experimental Protocol: Recrystallization of 6-Nitro-
1-indanone
This protocol outlines the single-solvent recrystallization of 6-Nitro-1-indanone using ethanol.

Materials and Equipment:

Crude 6-Nitro-1-indanone

Ethanol (95% or absolute)

Deionized water

Erlenmeyer flasks

Hot plate with magnetic stirring

Magnetic stir bar

Buchner funnel and flask

Vacuum source

Filter paper
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Spatula

Watch glass

Melting point apparatus

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Ethanol is flammable; avoid open flames and ignition sources.

Handle hot glassware with care using tongs or heat-resistant gloves.

Procedure:

Dissolution: Place the crude 6-Nitro-1-indanone in an Erlenmeyer flask. Add a minimal

amount of ethanol and a magnetic stir bar. Heat the mixture gently on a hot plate with

stirring. Continue to add small portions of hot ethanol until the solid is completely dissolved.

Avoid adding an excess of solvent to ensure a good yield.

Decolorization (Optional): If the solution has a significant color from impurities, remove it

from the heat and add a small amount of activated charcoal. Reheat the solution to boiling

for a few minutes, then perform a hot filtration to remove the charcoal.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. Slow cooling is essential for the formation of large, pure crystals. Once the

flask has reached room temperature, place it in an ice bath for at least 30 minutes to

maximize the precipitation of the purified product.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold ethanol to rinse away

any remaining impurities.
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Drying: Allow the crystals to dry on the filter paper by drawing air through the funnel for

several minutes. For complete drying, transfer the purified crystals to a watch glass and

place them in a vacuum desiccator.

Analysis: Determine the melting point of the recrystallized 6-Nitro-1-indanone. A sharp

melting point within the range of 169-170°C indicates high purity.[1] Calculate the percent

recovery.

Workflow Diagram
The following diagram illustrates the key steps in the recrystallization process for 6-Nitro-1-
indanone.
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Caption: Workflow for the purification of 6-Nitro-1-indanone by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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